3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate

• IUPAC Name: [3-(4-oxo-3H-quinazolin-2-yl)phenyl] acetate
• InChI: InChI=1S/C16H12N2O3/c1-10(19)21-12-6-4-5-11(9-12)15-17-14-8-3-2-7-13(14)16(20)18-15/h2-9H,1H3,(H,17,18,20)
• InChI Key: RAPQKVQJRFXKQJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol

Description

“3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” is a chemical compound with the CAS Number: 371947-93-2. It has a molecular weight of 280.28 and its IUPAC name is 3-(4-hydroxyquinazolin-2-yl)phenyl acetate.

Molecular Structure Analysis

The molecular formula of “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” is C16H12N2O3. The InChI Code is 1S/C16H12N2O3/c1-10(19)21-12-6-4-5-11(9-12)15-17-14-8-3-2-7-13(14)16(20)18-15/h2-9H,1H3,(H,17,18,20).

Physical And Chemical Properties Analysis

The compound has a density of 1.3±0.0 g/cm3. Unfortunately, the boiling point, melting point, and flash point are not available. The compound is solid at room temperature.

Scientific Research Applications

Anticancer Activity

. This makes “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” a potential candidate for anticancer research.

Anti-convulsant Activity

. This suggests that “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” could be used in the development of new anti-convulsant drugs.

Antimicrobial Activity

. This indicates that “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” could be explored for its potential use in combating various microbial infections.

Antituberculosis Activity

. This suggests that “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” could be investigated for its potential use in the treatment of tuberculosis.

Anti-HIV Activity

. This implies that “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” could be a potential candidate for anti-HIV research.

Anti-inflammatory and Analgesic Activity

. This suggests that “3-(4-Oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate” could be used in the development of new anti-inflammatory and analgesic drugs.

Safety and Hazards

The compound has a GHS07 pictogram and the signal word is "Warning". The hazard statements include H302, H315, H319, H335. Precautionary measures include P261.

Mechanism of Action

Target of Action

Quinazolinone derivatives have been reported to interact with key residues through hydrogen bonding and hydrophobic interactions .

Mode of Action

It is known that quinazolinone derivatives can interact with their targets through hydrogen bonding and hydrophobic interactions .

Biochemical Pathways

Quinazolinone derivatives have been reported to display variable inhibitory effects on the growth of bacterial and antifungal strains .

Action Environment

It is known that the compound should be stored in a refrigerator and its shipping temperature is room temperature .

Synthesis routes and methods

Procedure details

To 2-(3-hydroxyphenyl)quinazolin-4(3H)-one (11.0 g, 45.98 mmole) was added pyridine (16.06 mL, 15.71 g, 0.199 mmole) followed by addition of acetic anhydride (145 mL) and the reaction mixture was heated to 105° C. and stirred for 3.5 h. The reaction mixture was cooled to ambient temperature and then poured onto ice-water (800 mL) and stirred for 2 h. The solid was then filtered and washed with water, ethanol, ether and finally hexane and dried for several hours under high vacuum to give 3-(4-oxo-3,4-dihydroquinazolin-2-yl)phenyl acetate. (8.4 g, mmol, 65%).